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Compound of Interest

Compound Name: m-PEG11-acid

Cat. No.: B2833604 Get Quote

This guide provides a comprehensive overview of the safety and handling guidelines for m-
PEG11-acid, a hetero-bifunctional polyethylene glycol (PEG) linker commonly utilized in the

synthesis of antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs).

The information presented herein is intended for researchers, scientists, and drug development

professionals. Due to the limited availability of specific toxicological data for m-PEG11-acid,

this guide incorporates general safety principles for handling similar chemical entities.

Chemical and Physical Properties
m-PEG11-acid, with the chemical formula C24H48O13, is a PEG linker featuring a terminal

carboxylic acid group. This hydrophilic spacer enhances the solubility of the parent molecule in

aqueous media. The terminal carboxylic acid allows for covalent conjugation to primary amine

groups through the formation of a stable amide bond, typically facilitated by activating agents

such as EDC or DCC.[1][2]

Table 1: Physical and Chemical Properties of m-PEG11-acid
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Property Value Source

Molecular Formula C24H48O13 [1][3][4]

Molecular Weight 544.63 g/mol

Appearance
Colorless to light yellow

liquid/oil

Purity ≥98%

Solubility
Soluble in DMSO, DCM, THF,

DMF

Density 1.113 ± 0.06 g/cm³

CAS Number 2280998-74-3

Health and Safety Information
To date, the chemical, physical, and toxicological properties of m-PEG11-acid have not been

thoroughly investigated. One available Safety Data Sheet (SDS) for a similar PEGylated

carboxylic acid indicates that it is not classified as a hazardous substance or mixture according

to Regulation (EC) No. 1272/2008. However, in the absence of comprehensive toxicological

data, it is prudent to handle m-PEG11-acid with care, adhering to standard laboratory safety

protocols.

General safety information for related polyethylene glycol (PEG) compounds suggests that

while they are generally considered to have low toxicity, PEGs can be absorbed through

damaged skin. For other PEG derivatives, such as PEG-laurates, high doses in feeding studies

have shown potential for gastrointestinal irritation and liver effects.

Table 2: Hazard Identification and Precautionary Statements
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Hazard Information

Acute Toxicity
Data not available. Handle as a potentially

hazardous substance.

Skin Corrosion/Irritation
May cause mild irritation. Avoid direct contact

with skin.

Eye Damage/Irritation May cause eye irritation.

Respiratory Sensitization Avoid inhalation of vapors or aerosols.

Handling and Personal Protective Equipment (PPE)
Proper handling of m-PEG11-acid is crucial to minimize exposure and ensure a safe laboratory

environment. All work with this compound should be conducted in a well-ventilated fume hood.

Personal Protective Equipment (PPE) Workflow

Handling m-PEG11-acid Work in a
Fume Hood

Wear Safety Goggles
 or Face Shield

Wear Chemical
Resistant Gloves

(e.g., Nitrile)
Wear a Lab Coat Wear Closed-Toed Shoes Proceed with

Experiment

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) workflow for handling m-PEG11-acid.

General Handling Precautions:

Avoid inhalation of vapor or gas.

Prevent contact with skin and eyes.

Use in a chemical fume hood.

When transferring, pour the acid into a clean beaker first, then into a graduated cylinder, all

within secondary containment.
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Always be cautious when opening containers, as threads of screw caps may be

contaminated.

Storage and Stability
Proper storage of m-PEG11-acid is essential to maintain its integrity and prevent degradation.

Table 3: Storage Conditions

Form Temperature Duration Conditions Source

Neat -20°C 1 month

Protect from

light, stored

under nitrogen

In Solvent -80°C 6 months

Protect from

light, stored

under nitrogen

Shipping
Ambient

Temperature
-

May vary by

region

Stability and Reactivity:

Stability: The product is stable under normal operating and storage conditions.

Conditions to Avoid: High temperatures and frequent exposure to air should be avoided.

Materials to Avoid: Avoid contact with strong oxidizing agents.

Hazardous Polymerization: Hazardous polymerization is not expected to occur.

First Aid and Spill Response
In the event of exposure or a spill, immediate and appropriate action is necessary.

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration.
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Skin Contact: Remove contaminated clothing and rinse the affected skin area with plenty of

water for at least 15 minutes.

Eye Contact: Immediately flush eyes with running water for at least 20 minutes as a

precaution.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Spill Response Workflow
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Caption: General workflow for responding to a small spill of m-PEG11-acid.

For large spills, evacuate the area and contact the appropriate emergency response team.

Never attempt to neutralize acid spills with bases without proper training and equipment.

Waste Disposal
All waste containing m-PEG11-acid should be treated as chemical waste and disposed of in

accordance with institutional, local, and national regulations.

Waste Disposal Logical Flow
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Caption: Logical flow for the disposal of m-PEG11-acid waste.

Experimental Protocols
Specific experimental protocols for the safety and toxicity testing of m-PEG11-acid are not

publicly available. Researchers should develop and validate their own protocols for use in
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specific applications, such as conjugation to antibodies or small molecules, based on

established chemical principles and safety guidelines.

Disclaimer: This guide is intended for informational purposes only and is based on currently

available data. The absence of comprehensive safety and toxicity data for m-PEG11-acid
necessitates a cautious approach to its handling. All laboratory personnel should be thoroughly

trained in general chemical safety and handling procedures before working with this compound.

Always consult the most recent Safety Data Sheet (SDS) provided by the supplier and adhere

to all institutional and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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